Cas no 16173-81-2 (2-[(2-Methylphenoxy)methyl]pyridine)

• Product Name: 2-[(2-Methylphenoxy)methyl]pyridine
• CAS No: 16173-81-2
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 5323715
• Update Time: 2025-05-19

2-[(2-Methylphenoxy)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Methylphenoxy)methyl]pyridine

• Inchi： 1S/C13H13NO/c1-11-6-2-3-8-13(11)15-10-12-7-4-5-9-14-12/h2-9H,10H2,1H3
• InChI Key： QCZSYNSLABZWNC-UHFFFAOYSA-N
• SMILES： C1(COC2=CC=CC=C2C)=NC=CC=C1

Experimental Properties

• Density: 1.085±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 310.2±22.0 °C(Predicted)
• pka: 4.07±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[(2-Methylphenoxy)methyl]pyridine

Introduction to 2-[(2-Methylphenoxy)methyl]pyridine (CAS No. 16173-81-2)

2-[(2-Methylphenoxy)methyl]pyridine, identified by its Chemical Abstracts Service (CAS) number 16173-81-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This pyridine derivative features a unique structural motif that has garnered considerable attention from researchers due to its potential applications in medicinal chemistry and drug development. The compound’s molecular framework, combining a pyridine ring with an ethyl glycol ether side chain, positions it as a versatile intermediate for synthesizing more complex molecules with therapeutic relevance.

The structural composition of 2-[(2-Methylphenoxy)methyl]pyridine encompasses a pyridine core substituted with a (2-methylphenoxy)methyl group. This configuration imparts distinct electronic and steric properties, making it an attractive candidate for further functionalization. The presence of the methyl group on the phenyl ring enhances lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability. Meanwhile, the pyridine moiety serves as a common pharmacophore in many bioactive molecules, facilitating interactions with biological targets such as enzymes and receptors.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds due to their diverse biological activities. 2-[(2-Methylphenoxy)methyl]pyridine exemplifies this trend, as its scaffold can be modified to explore novel pharmacological profiles. Researchers have been particularly keen on leveraging its structural features to develop compounds with improved pharmacokinetic properties, reduced toxicity, and enhanced efficacy. The compound’s versatility allows for modifications at multiple positions, enabling the synthesis of analogs tailored for specific therapeutic applications.

One of the most compelling aspects of CAS No. 16173-81-2 is its potential role in the development of central nervous system (CNS) therapeutics. The pyridine ring’s ability to cross the blood-brain barrier combined with the lipophilic nature of the ethyl glycol ether side chain makes it an ideal candidate for neuroactive compounds. Recent studies have demonstrated that derivatives of this compound exhibit promising effects on neurotransmitter systems involved in mood regulation and cognitive function. These findings have spurred further investigation into its potential as a lead compound for treating neurological disorders such as depression and anxiety.

The synthesis of 2-[(2-Methylphenoxy)methyl]pyridine typically involves multi-step organic transformations, often starting from commercially available precursors like 2-methylanisole and 3-pyridinemethanol. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for pharmaceutical applications where cost-effectiveness and reproducibility are paramount. Additionally, green chemistry principles have been increasingly applied to these synthetic routes, minimizing waste and hazardous byproducts.

From a computational chemistry perspective, CAS No. 16173-81-2 has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure, helping predict its reactivity and binding affinity. These computational approaches complement experimental efforts by allowing rapid screening of potential derivatives before costly wet-lab synthesis. Such interdisciplinary strategies are becoming standard practice in modern drug discovery pipelines.

The compound’s utility extends beyond CNS therapeutics; it has also shown promise in anti-inflammatory and anticancer research. Preliminary studies indicate that certain derivatives exhibit inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to modulate protein-protein interactions has led to investigations into its potential role in oncology research. By targeting specific signaling cascades implicated in cancer progression, (2-methylphenoxy)methylpyridine derivatives may offer novel therapeutic avenues.

In conclusion, CAS No. 16173-81-2 represents a valuable building block in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features—combining lipophilicity from the ethyl glycol ether side chain with CNS penetration capabilities from the pyridine moiety—make it an attractive scaffold for drug development. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in the next generation of medicinal chemistry innovations.